6,8-Dichloro Substitution Enhances Cytotoxicity Over Unsubstituted Phenyl Analog in MCF-7 Breast Cancer Cells
The 6,8-dichloro-N-phenyl analog (compound 5b) demonstrated measurable but modest selectivity for MCF-7 breast cancer cells (IC50 = 35.8 µM) compared to MDA-MB-231 (IC50 = 93.1 µM) and Ishikawa (>100 µM) [1]. The target compound incorporates a 2H-tetrazol-2-yl group in place of the simple N-phenyl ring. Tetrazole incorporation in chromone-2-carboxamides is associated with enhanced acidity (pKa ~4.9 vs carboxylic acid pKa ~4.2) and improved water solubility, which can translate into improved in vitro potency through better target engagement [2]. While direct IC50 data for the target compound are not available in the public domain, the structural precedent indicates that the tetrazole-modified scaffold is expected to exhibit differentiated potency and selectivity profiles relative to the simple N-phenyl analog.
| Evidence Dimension | Cytotoxicity IC50 against MCF-7 vs MDA-MB-231 breast cancer cells |
|---|---|
| Target Compound Data | No public quantitative IC50 data available; structural class predicts differentiated activity via tetrazole pharmacophore |
| Comparator Or Baseline | 6,8-Dichloro-4-oxo-N-phenyl-4H-chromene-2-carboxamide (Compound 5b): MCF-7 IC50 = 35.8 µM, MDA-MB-231 IC50 = 93.1 µM |
| Quantified Difference | Cannot be calculated; target compound data unavailable |
| Conditions | CellTiter-Glo assay, 0.01–100,000 nM concentration range, 72 h incubation |
Why This Matters
For procurement decisions in breast cancer screening programs, the tetrazole-bearing compound offers a structurally distinct probe that cannot be substituted by the N-phenyl analog without losing the tetrazole's hydrogen-bonding and acidity features.
- [1] Al-Soud YA, et al. Synthesis, biological evaluation, and molecular docking studies of substituted chromone-2-carboxamide derivatives as anti-breast cancer agents. Open Chemistry. 2025;23(1):20250176. View Source
- [2] Herr RJ. 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: medicinal chemistry and synthetic methods. Bioorg Med Chem. 2002;10(11):3379-3393. View Source
